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Introduction

In the quest for sustainable energy sources, lignocellulosic biomass has emerged as a
promising feedstock for biofuel production. The efficient enzymatic degradation of cellulose, a
major component of this biomass, is a critical step in this process. This requires a
comprehensive understanding and characterization of cellulolytic enzymes. 4-Nitrophenyl-3-D-
cellobioside (pNPC) is a chromogenic substrate that serves as an invaluable tool for assaying
the activity of key cellulolytic enzymes, particularly exoglucanases (also known as
cellobiohydrolases) and endoglucanases.[1][2][3][4] The enzymatic hydrolysis of pNPC
releases 4-nitrophenol (pNP), a yellow-colored compound that can be quantified
spectrophotometrically, providing a direct measure of enzyme activity.[3][5] These application
notes provide detailed protocols for the use of pNPC in biofuel research, along with key data
and visualizations to facilitate experimental design and data interpretation.

Principle of the Assay

The assay is based on the enzymatic cleavage of the glycosidic bond in 4-nitrophenyl--D-
cellobioside by cellulases. The reaction produces cellobiose and 4-nitrophenol. Under alkaline
conditions, the liberated 4-nitrophenol is converted to the 4-nitrophenolate ion, which exhibits a
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strong absorbance at 405-420 nm. The rate of 4-nitrophenol formation is directly proportional to
the cellulase activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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